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Compound of Interest

Compound Name: 5-Fluoro-2-formylpyridine

Cat. No.: B112449

Essential Safety and Handling Guide for 5-
Fluoro-2-formylpyridine

This guide provides immediate safety, operational, and disposal information for the handling of
5-Fluoro-2-formylpyridine, tailored for researchers, scientists, and drug development
professionals.

I. Chemical Safety and Hazard Information

5-Fluoro-2-formylpyridine is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed and can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[1][2]

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H4FNO [1112]
Molecular Weight 125.10 g/mol [1][2]

Hazard Classifications

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

[1](2]

Il. Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to ensure safety when

handling 5-Fluoro-2-formylpyridine.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[3][4] A face shield
may be necessary for splash
protection.[3][4]

To protect eyes from splashes

and irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[5][6] A
lab coat or chemical-resistant
apron should be worn.[4][5]

Closed-toe shoes are required.

[7]

To prevent skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[8][9] If ventilation is
inadequate, a NIOSH-
approved respirator should be
used.[4][9]

To avoid inhalation, which may
cause respiratory tract
irritation.[1][2]
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lll. Step-by-Step Handling and Operational Plan

1.

Preparation and Engineering Controls:
Ensure a safety shower and eyewash station are readily accessible.[10]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[8][°]

Remove all sources of ignition as the flammability properties have not been fully
investigated.[11]

Have spill cleanup materials readily available.

. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Ensure gloves are intact and provide adequate chemical resistance. Change gloves every 30
to 60 minutes or immediately if contaminated or damaged.[5]

. Handling the Chemical:

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[11]
Avoid breathing dust or vapors.[8][11]
Wash hands thoroughly after handling.[9][11]

Do not eat, drink, or smoke in the handling area.[9][11]

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9][11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[11]
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IV. First Aid Measures

Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.[8][12][13]

Immediately flush the skin with plenty of water
) for at least 15 minutes.[11] Remove
Skin Contact . . C
contaminated clothing. If skin irritation occurs,

get medical advice.[8]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[8][11][12]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison control

center or doctor immediately.[8][11][13]

V. Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.[14]

1. Waste Collection:

o Collect waste 5-Fluoro-2-formylpyridine and any contaminated materials (e.g., gloves,
paper towels) in a designated, labeled, and sealed hazardous waste container.

2. Disposal Procedure:
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e Do not empty into drains.[10][11]

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for proper disposal.[15]

e The disposal method may involve incineration in a chemical incinerator equipped with an
afterburner and scrubber.[15]

VI. Workflow Diagrams

Safe Handling Workflow for 5-Fluoro-2-formylpyridine
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Safe Handling Workflow for 5-Fluoro-2-formylpyridine

Preparation & Planning

Proceed

Don PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling
(In Fume Hood)

N \
~ \

Completion \\\\SpiII/Exposure

~

~

Generate Waste Decontamination & Doffing PPE First Aid/Emergency Response

Dispose Contaminated PPE  \Store Unused Chemical

Waste Disposal
(Hazardous Waste)

Storage

(Cool, Dry, Ventilated)
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Emergency Response Logic

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
%minister First Aid /Administer First Aid \Administer First Aid wminister First Aid
Move to Fresh Air Flush with Water (15 min) Rinse with Water (15 min) Rinse Mouth
Seek Medical Attention Remove Contaminated Clothing Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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